Hyphenated separation techniques for complex polymers

Polymer Chemistry Pub Date: 2013-01-17 DOI: 10.1039/C3PY21095B

Abstract

Complex polymers are distributed in more than one direction of molecular heterogeneity. In addition to the molar mass distribution, they are frequently distributed with respect to chemical composition, functionality, and molecular architecture. Liquid chromatography is one of the workhorses for the analysis of complex polymer distributions. The present review presents the latest developments in multidimensional fractionation and analysis of complex polymers. The most important methods of polymer interaction chromatography, comprehensive two-dimensional liquid chromatography and the hyphenation of liquid chromatography with spectroscopic techniques are addressed and the high selectivity of these methods regarding chemical composition, molecular topology and microstructure is highlighted.

Graphical abstract: Hyphenated separation techniques for complex polymers
Hyphenated separation techniques for complex polymers
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